2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate
2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate
Brand Name:
Vulcanchem
CAS No.:
147948-52-5
VCID:
VC21150537
InChI:
InChI=1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16+,17+,18-,19-/m1/s1
SMILES:
CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
Molecular Formula:
C27H43NO9S
Molecular Weight:
557.7 g/mol
2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate
CAS No.: 147948-52-5
Cat. No.: VC21150537
Molecular Formula: C27H43NO9S
Molecular Weight: 557.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 147948-52-5 |
|---|---|
| Molecular Formula | C27H43NO9S |
| Molecular Weight | 557.7 g/mol |
| IUPAC Name | [(2R,3S,4S,5R,6R)-3,4,5-tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate |
| Standard InChI | InChI=1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16+,17+,18-,19-/m1/s1 |
| Standard InChI Key | QCEYERYMOHEQHK-ICBNADEASA-N |
| Isomeric SMILES | CC(C)(C)C(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C |
| SMILES | CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C |
| Canonical SMILES | CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C |
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